A novel nonacoordinate bridging selenido ligand in a tricapped trigonal- prismatic geometry. X-Ray structure of Cu11(μ9-Se)(μ3-Br)3[Se 2P(OPri)2]6
Chemical Communications Pub Date: 2000-09-22 DOI: 10.1039/B005366J
Abstract
The first nonacoordinate bridging selenido ligand in a tricapped trigonal prismatic geometry, Cu11(μ9-Se)(μ3-Br)3[Se 2P(OPri)2]6, is prepared along with closed-shell ion-centered CuI8 cubes, Cu8(μ8-Se)[Se2P(OPri)2 ]6 and Cu8(μ8-Br)[Se2P(OPri)2 ]6(PF6), from the reaction of NH4Se2P(OPri)2, Cu(CH3CN)4PF6, and Bu4NBr in CH2Br2 at 0 °C.
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Journal Name：Chemical Communications
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